4-(2-Amino-1-cyano-2-oxoethylidene)-1,3-dithietane-2-carboxylic acid

• Molecular Formula: C6H4N2O3S2
• Molecular Weight: 216.2 g/mol
• IUPAC Name: 4-(2-amino-1-cyano-2-oxoethylidene)-1,3-dithietane-2-carboxylic acid
• InChI: InChI=1S/C6H4N2O3S2/c7-1-2(3(8)9)5-12-6(13-5)4(10)11/h6H,(H2,8,9)(H,10,11)
• InChI Key: XWXRQXCHOKQYQT-UHFFFAOYSA-N
• Canonical SMILES: C(#N)C(=C1SC(S1)C(=O)O)C(=O)N

Description

4-(2-Amino-1-cyano-2-oxoethylidene)-1,3-dithietane-2-carboxylic acid is a heterocyclic compound characterized by a strained four-membered dithietane ring (containing two sulfur atoms) fused with a cyano-substituted oxoethylidene group and a carboxylic acid moiety. The unique combination of functional groups—amino (–NH₂), cyano (–C≡N), carbonyl (C=O), and carboxylic acid (–COOH)—imparts distinct electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[carbamoyl(cyano)methylidene]-1,3-dithietane-2-carboxylic acid typically involves the reaction of cyanoacetamide with a suitable dithietane precursor under controlled conditions. The reaction is often carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the formation of the desired product. The reaction mixture is usually heated to a specific temperature to ensure complete conversion of the reactants .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

4-[Carbamoyl(cyano)methylidene]-1,3-dithietane-2-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the cyano or carbamoyl groups are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Lithium aluminum hydride, sodium borohydride; usually performed in anhydrous conditions.

Substitution: Various nucleophiles such as amines, alcohols; reactions often conducted in the presence of a catalyst or under reflux conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce amines or alcohols. Substitution reactions can result in the formation of new derivatives with different functional groups .

Scientific Research Applications

4-[Carbamoyl(cyano)methylidene]-1,3-dithietane-2-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a precursor for pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 4-[carbamoyl(cyano)methylidene]-1,3-dithietane-2-carboxylic acid involves its interaction with specific molecular targets and pathways. The cyano and carbamoyl groups play a crucial role in its reactivity and binding affinity. The compound can form covalent bonds with nucleophilic sites on proteins or enzymes, leading to inhibition or modulation of their activity. Additionally, the dithietane ring structure contributes to its stability and reactivity in various chemical environments .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Analogues

a. Cyano-Carbonyl Derivatives Compounds such as 2-cyano-2-[2-(4-methylphenyl)hydrazinylidene]-N-(4-sulfamoylphenyl)ethanamide (13a) () share the cyano and carbonyl groups with the target compound. However, 13a lacks the dithietane ring and instead features a hydrazinylidene bridge and a sulfamoyl group. Key differences include:

• Reactivity : The hydrazinylidene group in 13a enables conjugation with aromatic systems, while the dithietane ring in the target compound may exhibit ring-opening reactivity due to strain .
• Spectroscopy : Both compounds show IR absorption for C≡N (~2214 cm⁻¹) and C=O (~1664 cm⁻¹), but the dithietane ring could introduce additional S–S or C–S vibrational modes .

b. Carboxylic Acid-Containing Compounds

• 4-[2-[4-(Dimethylamino)phenyl]diazenyl]-benzoic acid (p-methyl red) () shares a carboxylic acid group but features an azo (–N=N–) linker. The target compound’s carboxylic acid may exhibit stronger hydrogen bonding due to proximity to the amino group, enhancing crystallinity compared to p-methyl red’s planar azo structure .
• 2'-Cyclohexyl-1'-oxo-1',4'-dihydro-2'H-spiro[cyclopentane-1,3'-isoquinoline]-4'-carboxylic acid () has a spirocyclic framework and carboxylic acid. The dithietane ring in the target compound likely reduces molecular weight and increases polarity compared to this lipophilic spiro system .

Sulfur-Containing Heterocycles

The dithietane ring distinguishes the target compound from six-membered sulfur heterocycles (e.g., thiazoles or thiophenes). For example:

• Beta-lactam antibiotics () contain a strained four-membered ring but with nitrogen and oxygen instead of sulfur. The dithietane’s sulfur atoms may confer greater nucleophilicity, enabling metal coordination or redox activity absent in beta-lactams .

Structural and Property Comparison Table

Compound Name	Core Structure	Functional Groups	Molecular Weight (g/mol)	Key Properties/Applications
Target Compound	Dithietane	Amino, cyano, oxo, carboxylic acid	Not reported	Hypothetical: Enzyme inhibition, coordination chemistry
13a ()	Hydrazinylidene	Cyano, carbonyl, sulfamoyl	357.38	High melting point (288°C), potential sulfonamide-like bioactivity
p-methyl red ()	Azo benzene	Diazenyl, carboxylic acid	~300 (estimated)	pH-sensitive dye, limited H-bonding
Spiro compound ()	Spiro isoquinoline	Cyclohexyl, carboxylic acid	327.42	Lipophilic, safety concerns (skin/eye irritation)

Key Research Findings and Implications

Synthetic Complexity : The dithietane ring in the target compound likely requires specialized synthetic routes (e.g., photochemical [2+2] cycloaddition) compared to the diazonium coupling used for 13a .

Bioactivity Potential: The amino and carboxylic acid groups suggest similarities to baclofen derivatives (), which target GABA receptors. However, the dithietane ring may introduce novel binding modes .

Stability: The dithietane’s strain may reduce thermal stability compared to ’s spiro compound, necessitating stabilization via electron-withdrawing groups (e.g., cyano) .

Biological Activity

4-(2-Amino-1-cyano-2-oxoethylidene)-1,3-dithietane-2-carboxylic acid (C6H4N2O3S2) is a compound with potential biological activities that have garnered interest in medicinal chemistry. This article explores its biological properties, including anticancer activity, mechanisms of action, and relevant case studies.

• Molecular Formula : C6H4N2O3S2
• Molecular Weight : 216.24 g/mol
• CAS Number : [Not specified in the search results]

The compound exhibits various biological activities primarily through its interaction with cellular pathways. Preliminary studies suggest that it may influence processes such as apoptosis, cell cycle regulation, and angiogenesis.

Anticancer Activity

In vitro studies have shown that derivatives of compounds similar to 4-(2-Amino-1-cyano-2-oxoethylidene)-1,3-dithietane-2-carboxylic acid exhibit significant antiproliferative effects against various cancer cell lines. For instance, compounds tested against eight human tumor cell lines demonstrated varying degrees of cytotoxicity, with some derivatives showing IC50 values in the low micromolar range.

Compound	IC50 (μM)	Cancer Cell Line
1a	0.5	HT-29 (Colon)
1c	0.15	EA.hy926 (Endothelial)
1d	0.04	HCT116 p53−/−

These findings indicate that structural modifications to the base compound can significantly enhance its anticancer properties.

Study on Antiproliferative Effects

A study published in Molecules assessed the antiproliferative activity of a series of compounds related to 4-(2-Amino-1-cyano-2-oxoethylidene)-1,3-dithietane-2-carboxylic acid. The results highlighted that certain derivatives not only inhibited cell growth but also induced G2/M phase arrest in cancer cells, suggesting a mechanism involving disruption of microtubule dynamics and tubulin polymerization.

Mechanistic Insights

Another investigation into the effects of these compounds revealed that they could induce apoptosis through mitochondrial pathways. The activation of caspases was observed, leading to programmed cell death in sensitive cancer cell lines.